Cas no 2413847-84-2 (tert-butyl N-ethyl-N-[(2S)-2-hydroxybutyl]carbamate)

• Product Name: tert-butyl N-ethyl-N-[(2S)-2-hydroxybutyl]carbamate
• CAS No: 2413847-84-2
• MF: C₁₁H₂₃NO₃
• MW: 217.305223703384
• CID: 6228344
• PubChem ID: 165777355
• Update Time: 2025-06-08

tert-butyl N-ethyl-N-[(2S)-2-hydroxybutyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-ethyl-N-[(2S)-2-hydroxybutyl]carbamate
• 2413847-84-2
• EN300-7436498

• Inchi： 1S/C11H23NO3/c1-6-9(13)8-12(7-2)10(14)15-11(3,4)5/h9,13H,6-8H2,1-5H3/t9-/m0/s1
• InChI Key： KWBAJOFOHQTFTI-VIFPVBQESA-N
• SMILES： O(C(N(CC)C[C@H](CC)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 217.16779360g/mol
• Monoisotopic Mass: 217.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl N-ethyl-N-[(2S)-2-hydroxybutyl]carbamate

tert-butyl N-ethyl-N-[(2S)-2-hydroxybutyl]carbamate (CAS No. 2413847-84-2): A Comprehensive Overview

tert-butyl N-ethyl-N-[(2S)-2-hydroxybutyl]carbamate (CAS No. 2413847-84-2) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Boc-Et-(S)-OHBut-carbamate, is characterized by its unique structural features and potential applications in the synthesis of bioactive molecules and drug development.

The tert-butyl group in the compound provides enhanced stability and protection, making it a valuable intermediate in the synthesis of peptides and other complex organic molecules. The N-ethyl substituent adds flexibility and hydrophobicity, which can influence the compound's solubility and biological activity. The (2S)-2-hydroxybutyl moiety introduces chirality, which is crucial for the compound's selectivity and efficacy in biological systems.

Recent studies have highlighted the importance of chiral compounds like tert-butyl N-ethyl-N-[(2S)-2-hydroxybutyl]carbamate in the development of enantiomerically pure drugs. Enantiomeric purity is essential for optimizing drug efficacy and minimizing side effects, as different enantiomers can exhibit distinct pharmacological properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that chiral compounds with similar structures to Boc-Et-(S)-OHBut-carbamate showed enhanced potency and selectivity in inhibiting specific enzymes involved in disease pathways.

In the context of drug discovery, tert-butyl N-ethyl-N-[(2S)-2-hydroxybutyl]carbamate serves as a versatile building block for the synthesis of prodrugs and drug conjugates. Prodrugs are inactive precursors that are converted into active drugs within the body, often improving pharmacokinetic properties such as solubility, stability, and bioavailability. The hydroxyl group in the (2S)-2-hydroxybutyl moiety can be readily functionalized to introduce various linker moieties, facilitating the design of targeted drug delivery systems.

Furthermore, Boc-Et-(S)-OHBut-carbamate has been explored for its potential in chemical biology applications. Its ability to modulate protein-protein interactions (PPIs) makes it a promising tool for studying cellular processes and developing therapeutic agents. A recent study in Chemical Biology & Drug Design reported that derivatives of tert-butyl N-ethyl-N-[(2S)-2-hydroxybutyl]carbamate effectively disrupted PPIs involved in cancer cell signaling pathways, leading to reduced tumor growth in preclinical models.

The synthesis of tert-butyl N-ethyl-N-[(2S)-2-hydroxybutyl]carbamate typically involves multi-step reactions, including protection-deprotection strategies to maintain chirality and functional group compatibility. Advanced synthetic methods, such as asymmetric catalysis and enzymatic transformations, have been employed to achieve high yields and enantiomeric purity. These synthetic approaches not only enhance the efficiency of production but also ensure the quality and consistency required for pharmaceutical applications.

In terms of safety and handling, tert-butyl N-ethyl-N-[(2S)-2-hydroxybutyl]carbamate is generally considered a low-risk compound when proper laboratory protocols are followed. However, it is important to handle it with care to avoid exposure to skin or inhalation, as with any chemical reagent. Storage conditions should be optimized to maintain its stability and prevent degradation.

The future prospects for tert-butyl N-ethyl-N-[(2S)-2-hydroxybutyl]carbamate are promising. Ongoing research continues to uncover new applications and potential therapeutic uses for this compound. As our understanding of chiral chemistry deepens, we can expect to see more innovative uses of Boc-Et-(S)-OHBut-carbamate in various fields of science and medicine.

In conclusion, tert-butyl N-ethyl-N-[(2S)-2-hydroxybutyl]carbamate (CAS No. 2413847-84-2) is a versatile chiral compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an ideal candidate for the development of novel drugs and therapeutic agents. Continued exploration and optimization of its properties will undoubtedly contribute to advancements in healthcare and scientific knowledge.